Cas no 2309462-87-9 (2-{[2-(3-Bromopyridin-4-yl)-7-azaspiro[4.5]decan-2-yl]oxy}acetic acid)

• Product Name: 2-{[2-(3-Bromopyridin-4-yl)-7-azaspiro[4.5]decan-2-yl]oxy}acetic acid
• CAS No: 2309462-87-9
• MF: C₁₆H₂₁BrN₂O₃
• MW: 369.253543615341
• CID: 6571652
• PubChem ID: 165792709
• Update Time: 2025-10-31

2-{[2-(3-Bromopyridin-4-yl)-7-azaspiro[4.5]decan-2-yl]oxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[2-(3-bromopyridin-4-yl)-7-azaspiro[4.5]decan-2-yl]oxy}acetic acid
• EN300-7429214
• 2309462-87-9
• 2-{[2-(3-Bromopyridin-4-yl)-7-azaspiro[4.5]decan-2-yl]oxy}acetic acid

• Inchi： 1S/C16H21BrN2O3/c17-13-8-18-7-2-12(13)16(22-9-14(20)21)5-4-15(10-16)3-1-6-19-11-15/h2,7-8,19H,1,3-6,9-11H2,(H,20,21)
• InChI Key： JBEYIBNZIZIRFF-UHFFFAOYSA-N
• SMILES： BrC1C=NC=CC=1C1(CCC2(CNCCC2)C1)OCC(=O)O

Computed Properties

• Exact Mass: 368.07356g/mol
• Monoisotopic Mass: 368.07356g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 71.4Ų

Additional information on 2-{[2-(3-Bromopyridin-4-yl)-7-azaspiro[4.5]decan-2-yl]oxy}acetic acid

Introduction to 2-{[2-(3-Bromopyridin-4-yl)-7-azaspiro[4.5]decan-2-yl]oxy}acetic Acid (CAS No: 2309462-87-9)

2-{[2-(3-Bromopyridin-4-yl)-7-azaspiro[4.5]decan-2-yl]oxy}acetic acid, identified by its CAS number 2309462-87-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by their intricate spirocyclic and heterocyclic structures, which contribute to their unique chemical properties and potential biological activities. The presence of both bromine and nitrogen-containing rings in its molecular framework suggests a high degree of functional diversity, making it a valuable scaffold for the development of novel therapeutic agents.

The structural motif of 2-{[2-(3-Bromopyridin-4-yl)-7-azaspiro[4.5]decan-2-yl]oxy}acetic acid incorporates a spirocyclic core, which is a fused bicyclic system consisting of two rings sharing a common atom. This spirocyclic arrangement imparts rigidity to the molecule, influencing its conformational preferences and potentially its binding interactions with biological targets. The compound also features an acetic acid moiety, which is a well-known pharmacophore in drug design due to its ability to participate in hydrogen bonding and form stable interactions with biological receptors.

In recent years, there has been a growing interest in spirocyclic compounds due to their unique physicochemical properties and potential applications in medicinal chemistry. Spirocycles are known for their stability, flexibility, and ability to adopt multiple conformations, which can be advantageous for designing molecules that interact effectively with biological targets. The bromopyridine moiety in 2-{[2-(3-Bromopyridin-4-yl)-7-azaspiro[4.5]decan-2-yl]oxy}acetic acid adds another layer of complexity, as bromine can serve as a handle for further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are widely used in the synthesis of biaryl compounds, which are prevalent in many pharmacologically active molecules.

The azaspiro[4.5]decane ring system in this compound is particularly noteworthy, as it combines the nitrogen-rich environment of an azacycloalkane with the rigid spirocyclic framework. This combination can lead to the formation of hydrogen bonds and other non-covalent interactions that are crucial for binding to biological targets. Additionally, the presence of an acetoxy group at the end of the molecule provides a site for further derivatization, allowing chemists to tailor the properties of the compound for specific applications.

Recent studies have highlighted the potential of spirocyclic compounds as modulators of protein-protein interactions and as scaffolds for drug discovery. For instance, spirocyclic peptides have been shown to exhibit potent inhibitory activity against various enzymes and receptors. The structural features of 2-{[2-(3-Bromopyridin-4-yl)-7-azaspiro[4.5]decan-2-yl]oxy}acetic acid make it a promising candidate for further exploration in this area. Its ability to engage in multiple types of interactions—hydrogen bonding, π-stacking, and electrostatic interactions—makes it well-suited for designing molecules that can interact with a wide range of biological targets.

The synthesis of 2-{[2-(3-Bromopyridin-4-yl)-7-azaspiro[4.5]decan-2-yl]oxy}acetic acid presents several challenges due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Techniques such as transition-metal-catalyzed cross-coupling reactions, organometallic chemistry, and asymmetric synthesis have been instrumental in achieving the desired level of functionalization and stereocontrol. These methods allow chemists to build intricate molecular architectures while maintaining high yields and selectivity.

In conclusion, 2-{[2-(3-Bromopyridin-4-yl)-7-azaspiro[4.5]decan-2-yl]oxy}acetic acid (CAS No: 2309462-87-9) is a structurally complex and functionally diverse compound with significant potential in pharmaceutical research and drug development. Its unique combination of spirocyclic, heterocyclic, and acetoxy functional groups makes it an attractive scaffold for designing novel therapeutic agents. As our understanding of molecular recognition continues to evolve, compounds like this one will play an increasingly important role in the discovery and development of new drugs that target complex biological systems.